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Compound of Interest

(2-Fluoro-5-
Compound Name: , ,
nitrophenyl)methanamine

cat. No.: B3395588

Technical Guide: (2-Fluoro-5-
nitrophenyl)methanamine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
potential applications, and safety considerations for (2-Fluoro-5-nitrophenyl)methanamine, a
valuable building block in medicinal chemistry and materials science. This document is
intended to serve as a detailed resource for professionals in research and development.

Core Chemical Properties

(2-Fluoro-5-nitrophenyl)methanamine, particularly in its hydrochloride salt form, is a key
intermediate characterized by the presence of a fluorine atom and a nitro group on the
benzene ring. These features impart unique reactivity and make it a desirable precursor for the
synthesis of a wide range of functionalized molecules.

Table 1: Physicochemical Properties of (2-Fluoro-5-nitrophenyl)methanamine Hydrochloride
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Property Value Reference(s)
CAS Number 1214328-26-3 [11[2][3]
Molecular Formula C7HsCIFN202 [11[2][3]
Molecular Weight 206.6 g/mol [2]
) >95% to =98% (Commercially
Purity ) [1][2]
available)

2-Fluoro-5-nitrobenzylamine
Synonyms _ [2]
hydrochloride

Note: Data for the free base is not readily available. The majority of commercial and research
data pertains to the hydrochloride salt.

Synthesis and Reactivity

While specific, detailed experimental protocols for the synthesis of (2-Fluoro-5-
nitrophenyl)methanamine are not widely published in peer-reviewed literature, the most
logical and commonly employed synthetic route is the reductive amination of 2-fluoro-5-

nitrobenzaldehyde.

Hypothetical Synthesis Pathway

The synthesis can be envisioned as a two-step process starting from the nitration of a suitable
fluorinated precursor, followed by the conversion of the aldehyde to the primary amine.
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Hypothesized Synthesis of (2-Fluoro-5-nitrophenyl)methanamine

2-Fluorobenzaldehyde
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y
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y

(2-Fluoro-5-nitrophenyl)methanamine

Click to download full resolution via product page

Caption: A plausible synthetic pathway to (2-Fluoro-5-nitrophenyl)methanamine.

Experimental Protocol: Reductive Amination (General
Procedure)

This protocol is a generalized procedure and may require optimization for specific laboratory
conditions.

Objective: To synthesize (2-Fluoro-5-nitrophenyl)methanamine from 2-fluoro-5-
nitrobenzaldehyde.

Materials:

¢ 2-fluoro-5-nitrobenzaldehyde
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Ammonium chloride (NH4ClI) or another ammonia source

A reducing agent such as sodium cyanoborohydride (NaBH3CN) or sodium
triacetoxyborohydride (NaBH(OAC)3)

Anhydrous methanol or another suitable solvent

Hydrochloric acid (for hydrochloride salt formation)

Standard glassware for organic synthesis

Magnetic stirrer and heating mantle

Equipment for extraction and purification (e.g., separatory funnel, rotary evaporator, column
chromatography apparatus)

Procedure:

Dissolve 2-fluoro-5-nitrobenzaldehyde in anhydrous methanol in a round-bottom flask
equipped with a magnetic stir bar.

Add a source of ammonia, such as ammonium chloride, to the solution.

Stir the mixture at room temperature for a designated period to facilitate the formation of the
intermediate imine.

Slowly add the reducing agent (e.g., sodium cyanoborohydride) to the reaction mixture. The
temperature should be monitored and controlled, if necessary, with an ice bath.

Allow the reaction to proceed at room temperature with continuous stirring until completion,
which can be monitored by thin-layer chromatography (TLC).

Once the reaction is complete, quench the reaction by carefully adding water or a dilute acid.

Remove the methanol under reduced pressure using a rotary evaporator.

Perform a liquid-liquid extraction using a suitable organic solvent (e.g., ethyl acetate) and
water.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3395588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Wash the combined organic layers with brine, dry over anhydrous sodium sulfate or
magnesium sulfate, filter, and concentrate to yield the crude free base.

» For the hydrochloride salt, dissolve the crude free base in a suitable solvent like diethyl ether
or ethyl acetate and add a solution of hydrochloric acid in the same or a compatible solvent.

e Collect the precipitated (2-Fluoro-5-nitrophenyl)methanamine hydrochloride by filtration,
wash with a cold solvent, and dry under vacuum.

 Further purification can be achieved by recrystallization or column chromatography.

@4‘ Dissolve Aldehyde }—»‘ Add Ammonia Source ‘4»‘ Imine Formation }—»‘ Add Reducing Agent ‘4»‘ Reaction Monitoring (TLC) }—»‘ Workup and Extraction }—»‘ Purification ‘4»‘ Characterization }—»

Click to download full resolution via product page

Caption: A generalized experimental workflow for the synthesis of (2-Fluoro-5-
nitrophenyl)methanamine.

Applications in Drug Development and Medicinal
Chemistry

The structural motifs present in (2-Fluoro-5-nitrophenyl)methanamine are of significant
interest in the design of bioactive molecules. The 2-fluoro-5-nitrophenyl group can be found in
various pharmaceutical intermediates. For instance, related compounds are used in the
synthesis of kinase inhibitors and other targeted therapeutic agents. The primary amine
functionality serves as a handle for further molecular elaboration, allowing for the construction
of more complex drug candidates.

Safety and Handling

A specific Safety Data Sheet (SDS) for (2-Fluoro-5-nitrophenyl)methanamine hydrochloride
is not readily available in the public domain. However, based on the SDS for the structurally
similar compound 2-fluoro-5-nitroaniline, the following precautions are recommended.[4]

Table 2: Hazard and Precautionary Information (Inferred)
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Hazard Category

Precautionary Statements

Reference(s)

Flammability

Flammable solid. Keep away
from heat, sparks, and open

flames.

[4]

Skin Irritation

Causes skin irritation. Wear

protective gloves and clothing.

Wash skin thoroughly after
handling.

[4]

Eye Irritation

Causes serious eye irritation.

Wear eye protection.

[4]

Respiratory Irritation

May cause respiratory

irritation. Avoid breathing dust.

Use in a well-ventilated area.

[4]

Avoid ingestion and inhalation.

Handling Do not get in eyes, on skin, or [4]
on clothing.
Store in a well-ventilated

Storage place. Keep container tightly [4]

closed.

First Aid Measures:

 In case of skin contact: Wash with plenty of soap and water.[4]

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.[4]

« If inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.

[4]

« In case of fire: Use CO2, dry chemical, or foam for extinction.[4]

Concluding Remarks
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(2-Fluoro-5-nitrophenyl)methanamine is a chemical intermediate with significant potential in
the fields of drug discovery and organic synthesis. While comprehensive data on its physical
properties and detailed, optimized synthesis protocols are limited in publicly accessible
sources, its structural characteristics suggest it is a valuable building block for creating novel
and complex molecules. Researchers working with this compound should exercise caution and
adhere to standard laboratory safety practices, drawing guidance from information on
analogous compounds. Further investigation into the properties and reactivity of this compound
is warranted to fully explore its utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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